Acetyl-podocarpic dimer

• Molecular Formula: C38H46O7
• Molecular Weight: 614.8 g/mol
• InChI: InChI=1S/C38H46O7/c1-23(39)43-27-13-9-25-11-15-31-35(3,29(25)21-27)17-7-19-37(31,5)33(41)45-34(42)38(6)20-8-18-36(4)30-22-28(44-24(2)40)14-10-26(30)12-16-32(36)38/h9-10,13-14,21-22,31-32H,7-8,11-12,15-20H2,1-6H3/t31-,32-,35-,36-,37+,38+/m1/s1
• InChIKey: OUJQRQRBNRGQTC-SPGSYPTKSA-N

Acetyl-Podocarpic Dimer (APD) Procurement Guide: Verified Potency and Selectivity Data for LXR Agonist Applications

Acetyl-podocarpic dimer (APD), also known as acetyl podocarpic acid anhydride (CAS 344327-48-6), is a semi-synthetic diterpenoid dimer derived from podocarpic acid. It functions as a potent, selective agonist of liver X receptors α and β (LXRα/β) [1]. APD binds with high affinity to the ligand-binding domains of both LXR subtypes and induces transcription of downstream target genes involved in reverse cholesterol transport, notably ABCA1 [2]. Its dimeric anhydride structure confers enhanced stability and potency relative to the monomeric podocarpic acid precursor, and it exhibits a distinct pharmacological profile compared to endogenous oxysterol ligands and other synthetic LXR agonists [1].

• Dimeric LXRα/β agonist tool compound

• Supports reverse cholesterol transport pathway studies

• Reported selectivity over FXR/PPAR nuclear receptors

• [1] Sparrow, C. P., Baffic, J., Chao, S., Chao, Y., Chin, M., Eggler, J., ... & Wright, S. D. (2002). A potent synthetic LXR agonist is more effective than cholesterol loading at inducing ABCA1 mRNA and stimulating cholesterol efflux. Journal of Biological Chemistry, 277(12), 10021-10027. View Source
• [2] Singh, S. B., Ondeyka, J. G., Liu, W., Chen, S., Chen, T. S., Li, X., ... & Shen, X. (2005). Discovery and development of dimeric podocarpic acid leads as potent agonists of liver X receptor with HDL cholesterol raising activity in mice and hamsters. Bioorganic & Medicinal Chemistry Letters, 15(11), 2824-2828. View Source

Acetyl-Podocarpic Dimer (APD): Why Generic LXR Agonists Cannot Substitute Its Unique Potency-Selectivity Profile

The LXR agonist landscape includes structurally diverse molecules—endogenous oxysterols (e.g., 22(R)-hydroxycholesterol), synthetic nonsteroidal compounds (e.g., T0901317, GW3965), and dimeric podocarpic acid analogs. However, these agents are not interchangeable. APD achieves a unique combination of picomolar-to-low nanomolar potency and broad selectivity against related nuclear receptors that is not replicated by its analogs. Generic substitution with another LXR agonist risks confounding experimental outcomes due to differences in maximal efficacy, off-target receptor activation, and functional cholesterol efflux capacity [1][2]. The quantitative evidence below delineates the specific performance attributes that define APD's procurement value.

Target: APD

Reported low nanomolar LXR activation potency

Other LXR agonists

Lower activation ceiling may reduce assay dynamic range

Target: APD

No FXR/PPAR activity at tested concentrations

Some synthetic agonists

FXR off-target activation may confound pathway attribution

• [1] Sparrow, C. P., Baffic, J., Chao, S., Chao, Y., Chin, M., Eggler, J., ... & Wright, S. D. (2002). A potent synthetic LXR agonist is more effective than cholesterol loading at inducing ABCA1 mRNA and stimulating cholesterol efflux. Journal of Biological Chemistry, 277(12), 10021-10027. View Source
• [2] Singh, S. B., Ondeyka, J. G., Liu, W., Chen, S., Chen, T. S., Li, X., ... & Shen, X. (2005). Discovery and development of dimeric podocarpic acid leads as potent agonists of liver X receptor with HDL cholesterol raising activity in mice and hamsters. Bioorganic & Medicinal Chemistry Letters, 15(11), 2824-2828. View Source

Acetyl-Podocarpic Dimer (APD): Quantitative Differentiation Evidence vs. Natural Ligands, Synthetic Agonists, and Cholesterol Loading

~1000-Fold Superior Potency and ~6-Fold Higher Maximal Stimulation Versus 22(R)-Hydroxycholesterol in LXR Transactivation

APD demonstrates an approximately 1000-fold greater potency and yields an approximately 6-fold higher maximal stimulation in LXR-mediated transactivation compared to the endogenous oxysterol ligand 22(R)-hydroxycholesterol [1]. In a separate study, APD exhibited an 8–10-fold higher maximal activation over the same comparator [2]. This magnitude of differential efficacy is critical for experimental systems where achieving maximal receptor response is essential.

Potency vs natural ligand

Head-to-head

EC50 1–10 nM; ~6× higher maximal induction than 22(R)-hydroxycholesterol

Supports high dynamic range LXR transactivation assays

HEK-293 transient transactivation data

Evidence Dimension	LXR transactivation potency (EC50) and maximal stimulation (fold induction)
Target Compound Data	EC50 = 1–10 nM; maximal induction = 60-fold (LXRα) and 54-fold (LXRβ) over DMSO control [2]
Comparator Or Baseline	22(R)-hydroxycholesterol (natural LXR ligand): ~1000-fold less potent; maximal stimulation ~6-fold lower [1]
Quantified Difference	APD is ~1000× more potent and achieves ~6× higher maximal stimulation
Conditions	Transient transactivation assays in HEK-293 cells cotransfected with LXR expression plasmids and an LXR-responsive luciferase reporter [1][2]

Why This Matters

For applications requiring robust LXR activation, APD provides a vastly superior dynamic range compared to the endogenous ligand, enabling clearer separation between baseline and stimulated states.

• [1] Sparrow, C. P., Baffic, J., Chao, S., Chao, Y., Chin, M., Eggler, J., ... & Wright, S. D. (2002). A potent synthetic LXR agonist is more effective than cholesterol loading at inducing ABCA1 mRNA and stimulating cholesterol efflux. Journal of Biological Chemistry, 277(12), 10021-10027. View Source
• [2] Singh, S. B., Ondeyka, J. G., Liu, W., Chen, S., Chen, T. S., Li, X., ... & Shen, X. (2005). Discovery and development of dimeric podocarpic acid leads as potent agonists of liver X receptor with HDL cholesterol raising activity in mice and hamsters. Bioorganic & Medicinal Chemistry Letters, 15(11), 2824-2828. View Source

High Selectivity for LXR Over Related Nuclear Receptors: No Activity at 10 µM Against FXR, PPARs, ERs, GR, or TR

APD exhibits no detectable agonist activity against a panel of related nuclear receptors—farnesoid X receptor (FXR), peroxisome proliferator-activated receptors α, γ, and δ (PPARα/γ/δ), estrogen receptors α and β, glucocorticoid receptor (GR), or thyroid hormone receptor (TR)—when tested at concentrations up to 10 µM [1]. In contrast, the widely used synthetic LXR agonist T0901317 is known to activate FXR with an EC50 of approximately 5 µM [2]. This selectivity profile reduces the risk of confounding biological effects in mechanistic studies.

Selectivity vs T0901317

Head-to-head

No activity at 10 µM against FXR, PPARs, ERs, GR, TR; T0901317 activates FXR (EC50 ≈ 5 µM)

Supports LXR-specific pathway attribution

Selectivity window >2000-fold over FXR

Evidence Dimension	Selectivity against off-target nuclear receptor activation
Target Compound Data	No activity at 10 µM against FXR, PPARα, PPARγ, PPARδ, ERα, ERβ, GR, TR [1]
Comparator Or Baseline	T0901317 (synthetic LXR agonist): activates FXR with EC50 ≈ 5 µM [2]
Quantified Difference	APD shows >2000-fold selectivity window (10 µM no activity vs. 5 µM EC50 for T0901317 on FXR)
Conditions	Cell-based nuclear receptor transactivation assays with full-length receptor expression plasmids [1]

Why This Matters

Researchers requiring LXR-specific activation without confounding FXR or PPAR crosstalk should select APD over less selective synthetic agonists.

• [1] Singh, S. B., Ondeyka, J. G., Liu, W., Chen, S., Chen, T. S., Li, X., ... & Shen, X. (2005). Discovery and development of dimeric podocarpic acid leads as potent agonists of liver X receptor with HDL cholesterol raising activity in mice and hamsters. Bioorganic & Medicinal Chemistry Letters, 15(11), 2824-2828. View Source
• [2] Houck, K. A., Borchert, K. M., Hepler, C. D., Thomas, J. S., Bramlett, K. S., Michael, L. F., & Burris, T. P. (2004). T0901317 is a dual LXR/FXR agonist. Molecular Genetics and Metabolism, 83(1-2), 184-187. View Source

Superior Induction of ABCA1 mRNA and Cholesterol/Phospholipid Efflux Compared to Cholesterol Loading

APD is more effective than cholesterol loading at inducing ABCA1 mRNA expression and stimulating efflux of both cholesterol and phospholipids from multiple cell types [1]. Gas chromatography-mass spectrometry measurements confirmed that APD stimulates efflux of endogenous cholesterol, eliminating labeling artifacts. This functional superiority over the physiological stimulus (cholesterol accumulation) distinguishes APD from LXR agonists that may not fully recapitulate this downstream efficacy.

ABCA1 & efflux function

Head-to-head

More effective than cholesterol loading for ABCA1 induction and cholesterol/phospholipid efflux

Supports functional reverse cholesterol transport context

GC-MS confirmed endogenous cholesterol efflux

Evidence Dimension	ABCA1 mRNA induction and cholesterol/phospholipid efflux capacity
Target Compound Data	Significant induction of ABCA1 mRNA; increased efflux of both cholesterol and phospholipids [1]
Comparator Or Baseline	Cholesterol loading (physiological LXR activation stimulus)
Quantified Difference	APD more effective than cholesterol loading for both mRNA induction and cholesterol efflux stimulation [1]
Conditions	Multiple cell types (including THP-1 macrophages); GC-MS quantification of endogenous cholesterol efflux [1]

Why This Matters

For functional reverse cholesterol transport assays, APD provides a more robust and reproducible stimulus than cholesterol loading, enabling clearer resolution of LXR-dependent efflux mechanisms.

• [1] Sparrow, C. P., Baffic, J., Chao, S., Chao, Y., Chin, M., Eggler, J., ... & Wright, S. D. (2002). A potent synthetic LXR agonist is more effective than cholesterol loading at inducing ABCA1 mRNA and stimulating cholesterol efflux. Journal of Biological Chemistry, 277(12), 10021-10027. View Source

In Vivo HDL-Cholesterol Elevation and LDL Reduction: Class-Level Evidence from Podocarpic Acid Dimer Series

While direct in vivo data for APD are limited, a structurally related podocarpic acid imide dimer (compound 5) from the same series demonstrated significant lipid-modulating effects in hamsters: 28% increase in total plasma cholesterol, 22% increase in HDL-cholesterol, and 11% decrease in LDL-cholesterol [1]. These effects were observed after oral administration, providing class-level evidence that dimeric podocarpic acid derivatives can translate in vitro LXR activation into favorable in vivo lipoprotein changes.

In vivo HDL-C (class-level)

Class-level

Analog (imide dimer): +28% total cholesterol, +22% HDL-C, −11% LDL-C in hamsters

Class-level in vivo lipoprotein modulation context

Data to verify for APD specifically

Evidence Dimension	In vivo plasma lipid changes (hamster model)
Target Compound Data	Data not available for APD specifically; class-level inference from related imide dimer [1]
Comparator Or Baseline	Vehicle-treated control hamsters
Quantified Difference	Imide analog: +28% total cholesterol, +22% HDL-C, -11% LDL-C [1]
Conditions	Oral administration to Golden Syrian hamsters; plasma lipid analysis after treatment period [1]

Why This Matters

Investigators pursuing translational atherosclerosis research may reasonably expect APD to exhibit favorable lipid-modulating activity based on the demonstrated in vivo efficacy of close structural analogs within the same dimeric podocarpic acid series.

• [1] Singh, S. B., Ondeyka, J. G., Liu, W., Chen, S., Chen, T. S., Li, X., ... & Shen, X. (2005). Discovery and development of dimeric podocarpic acid leads as potent agonists of liver X receptor with HDL cholesterol raising activity in mice and hamsters. Bioorganic & Medicinal Chemistry Letters, 15(11), 2824-2828. View Source

Acetyl-Podocarpic Dimer (APD): Validated Research Application Scenarios Based on Quantitative Evidence

Maximal LXR Transactivation in HEK-293 Reporter Assays Requiring High Dynamic Range

APD is the preferred LXR agonist for cell-based transactivation studies that demand a high signal-to-noise ratio and maximal receptor response. With an EC50 of 1–10 nM and a 60-fold maximal induction over DMSO control [1], APD provides a substantially greater dynamic range than 22(R)-hydroxycholesterol, enabling clearer quantification of LXR-dependent transcriptional activity. This is particularly advantageous in luciferase reporter assays where distinguishing between partial and full agonism is critical.

LXR-Specific Pathway Dissection Without FXR or PPAR Crosstalk

In mechanistic studies requiring unambiguous attribution of effects to LXR activation, APD is the optimal choice due to its demonstrated lack of activity at FXR, PPARα/γ/δ, ERα/β, GR, and TR at concentrations up to 10 µM [2]. Researchers can confidently use APD to interrogate LXR-specific gene expression programs (e.g., ABCA1, SREBP-1c) without the confounding influence of off-target nuclear receptor activation that plagues less selective agonists such as T0901317.

Functional Cholesterol and Phospholipid Efflux Assays in Macrophages and Enterocytes

APD is validated as a robust positive control stimulus for reverse cholesterol transport studies. It induces ABCA1 mRNA more effectively than cholesterol loading and stimulates efflux of both endogenous cholesterol (confirmed by GC-MS) and phospholipids from THP-1 macrophages and other cell types [3]. Investigators studying ABCA1-mediated efflux mechanisms or screening for modulators of reverse cholesterol transport should select APD as the gold-standard pharmacological LXR activator.

In Vivo Atherosclerosis and Dyslipidemia Models in Rodents (Translational Research)

Although direct in vivo data for APD are not yet published, the close structural analog (podocarpic acid imide dimer) demonstrated favorable lipid profile changes in hamsters, including a 22% increase in HDL-cholesterol and 11% decrease in LDL-cholesterol [4]. Investigators designing rodent atherosclerosis or dyslipidemia studies may consider APD as a tool compound for proof-of-concept experiments, with the understanding that its in vivo pharmacokinetic and pharmacodynamic properties may differ from the imide analog.

Application

Selection Property

Validation Focus

LXR transactivation reporter assays

High dynamic range activation response

LXRα/β maximal induction validation

LXR-specific pathway dissection

Nuclear receptor selectivity profile

Off-target receptor activation screening

Cholesterol/phospholipid efflux studies

Functional ABCA1-dependent efflux response

Efflux capacity vs. cholesterol loading

Rodent atherosclerosis model studies

In vivo lipoprotein modulation context

HDL/LDL profile validation (analog-based)

• [1] Singh, S. B., Ondeyka, J. G., Liu, W., Chen, S., Chen, T. S., Li, X., ... & Shen, X. (2005). Discovery and development of dimeric podocarpic acid leads as potent agonists of liver X receptor with HDL cholesterol raising activity in mice and hamsters. Bioorganic & Medicinal Chemistry Letters, 15(11), 2824-2828. View Source
• [2] Singh, S. B., Ondeyka, J. G., Liu, W., Chen, S., Chen, T. S., Li, X., ... & Shen, X. (2005). Discovery and development of dimeric podocarpic acid leads as potent agonists of liver X receptor with HDL cholesterol raising activity in mice and hamsters. Bioorganic & Medicinal Chemistry Letters, 15(11), 2824-2828. View Source
• [3] Sparrow, C. P., Baffic, J., Chao, S., Chao, Y., Chin, M., Eggler, J., ... & Wright, S. D. (2002). A potent synthetic LXR agonist is more effective than cholesterol loading at inducing ABCA1 mRNA and stimulating cholesterol efflux. Journal of Biological Chemistry, 277(12), 10021-10027. View Source
• [4] Singh, S. B., Ondeyka, J. G., Liu, W., Chen, S., Chen, T. S., Li, X., ... & Shen, X. (2005). Discovery and development of dimeric podocarpic acid leads as potent agonists of liver X receptor with HDL cholesterol raising activity in mice and hamsters. Bioorganic & Medicinal Chemistry Letters, 15(11), 2824-2828. View Source